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Compound of Interest

Compound Name: 3-Chloro-2-fluoro-5-nitrotoluene

Cat. No.: B15223620

Get Quote

Executive Summary
3-Chloro-2-fluoro-5-nitrotoluene is a high-value halogenated aromatic intermediate used

primarily in the synthesis of advanced pharmaceutical active ingredients (APIs), specifically

Tyrosine Kinase Inhibitors (TKIs). Its unique substitution pattern—featuring a fluorine atom

ortho to the methyl group and a chlorine atom meta to it—provides a critical scaffold for

modulating metabolic stability and binding affinity in drug candidates.

This guide details the chemical identity, two distinct industrial synthesis routes (Linear vs.

Convergent), downstream applications, and safety protocols for this compound. It is designed

to serve as a self-validating reference for laboratory and pilot-scale operations.
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Property Specification

IUPAC Name 3-Chloro-2-fluoro-5-methyl-1-nitrobenzene

Common Name 3-Chloro-2-fluoro-5-nitrotoluene

CAS Number 849833-95-0

Molecular Formula C₇H₅ClFNO₂

Molecular Weight 189.57 g/mol

Appearance
Pale yellow crystalline solid or oil (purity

dependent)

Solubility
Soluble in DCM, Ethyl Acetate, Ethanol;

Insoluble in Water

Key Functional Groups
Nitro (-NO₂), Fluoro (-F), Chloro (-Cl), Methyl (-

CH₃)

Synthesis Protocols: Linear vs. Convergent
Strategies
To maximize yield and regioselectivity, two primary routes are employed. The choice depends

on raw material availability and specific impurity profile requirements.

Route A: Linear Synthesis (Nitration)
Best for: High-throughput screening where starting material (3-chloro-2-fluorotoluene) is readily

available.

Mechanism: Electrophilic aromatic substitution (Nitration). The fluorine and chlorine

substituents direct the incoming nitro group to the meta position relative to the fluorine (para to

the chlorine), though isomer control is critical.

Protocol:

Setup: Charge a glass-lined reactor with 3-chloro-2-fluorotoluene (1.0 eq) and concentrated

Sulfuric Acid (H₂SO₄). Cool to 0–5 °C.
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Addition: Dropwise add a mixture of Nitric Acid (HNO₃, 65%) and H₂SO₄ (Mixed Acid) over 2

hours, maintaining internal temperature <10 °C to prevent dinitration.

Reaction: Stir at room temperature for 2–4 hours. Monitor by HPLC/GC for consumption of

starting material.

Quench: Pour reaction mixture onto crushed ice.

Isolation: Filter the precipitated solid. If oil forms, extract with Dichloromethane (DCM).

Purification: Recrystallize from Ethanol/Water or purify via column chromatography to

remove the 6-nitro isomer.

Route B: Convergent Synthesis (Chlorination)
Best for: Large-scale manufacturing requiring higher regioselectivity.

Mechanism: Electrophilic aromatic chlorination of an activated substrate.

Protocol:

Setup: Dissolve 2-fluoro-5-nitrotoluene (1.0 eq) in a chlorinated solvent (e.g.,

dichlorobenzene or DCM).

Catalyst: Add Iron(III) Chloride (FeCl₃) (0.1 eq) as a Lewis acid catalyst.

Chlorination: Bubble Chlorine gas (Cl₂) through the solution at 20–30 °C. Alternatively, use

N-Chlorosuccinimide (NCS) for milder laboratory-scale conditions.

Monitoring: Monitor by GC until conversion >98%.

Workup: Quench with sodium thiosulfate solution to neutralize excess chlorine. Wash with

water and brine.

Isolation: Distill solvent to yield the crude product.
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Parameter Route A (Nitration) Route B (Chlorination)

Starting Material 3-Chloro-2-fluorotoluene 2-Fluoro-5-nitrotoluene

Key Reagents HNO₃ / H₂SO₄ Cl₂ / FeCl₃

Estimated Yield 80–90% 85–95%

Regioselectivity
Moderate (Requires isomer

separation)

High (Directs ortho to

methyl/meta to nitro)

Scalability
High (Exothermic control

needed)
High (Gas handling required)

Visualization: Synthesis & Application Workflow

3-Chloro-2-fluorotoluene

3-Chloro-2-fluoro-5-nitrotoluene
(CAS 849833-95-0)

Nitration
(HNO3/H2SO4)

2-Fluoro-5-nitrotoluene

Chlorination
(Cl2/FeCl3)

5-Amino-3-chloro-2-fluorotoluene

Reduction
(Fe/HCl or H2/Pd) Kinase Inhibitor APIs

(e.g., Fluorinated Anilines)
Sandmeyer / Coupling

Click to download full resolution via product page

Figure 1: Dual synthesis pathways (Linear vs. Convergent) and downstream application logic.

Reactivity & Downstream Applications[1]
The core value of 3-Chloro-2-fluoro-5-nitrotoluene lies in its transformation into 5-Amino-3-

chloro-2-fluorotoluene. This aniline derivative is a "privileged structure" in medicinal chemistry.

Key Transformation: Nitro Reduction
Reagents: Iron powder/NH₄Cl (Bechamp reduction) or H₂/Pd-C (Catalytic Hydrogenation).

Significance: The resulting aniline is used in Buchwald-Hartwig aminations or nucleophilic

aromatic substitutions (SNAr) to attach the fluorinated aromatic ring to heteroaromatic cores

(e.g., Quinazolines, Pyrimidines).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15223620/docs?utm_src=pdf-body-img#technical-guide-3-chloro-2-fluoro-5-nitrotoluene
https://www.benchchem.com/product/b15223620/docs?utm_src=pdf-body#technical-guide-3-chloro-2-fluoro-5-nitrotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Domain:

EGFR Inhibitors: The 3-chloro-2-fluoro substitution pattern mimics the steric and electronic

properties found in drugs like Gefitinib or Afatinib analogs, enhancing metabolic stability

against oxidation.

Agrochemicals: Synthesis of novel herbicides requiring electron-deficient aromatic rings.

Safety, Handling & Storage (MSDS Highlights)
Hazard Classification:

Acute Toxicity: Harmful if swallowed or inhaled.

Irritation: Causes skin and serious eye irritation.[1][2]

Sensitization: Potential skin sensitizer due to the halogenated nitro-aromatic nature.

Handling Protocol:

Operate in a fume hood to avoid inhalation of dust/vapors.

Wear nitrile gloves and safety goggles (EN 166 standard).

Avoid contact with strong bases and reducing agents (risk of exothermic runaway).

Storage:

Store in a cool, dry place (2–8 °C recommended for long-term stability).

Keep under inert gas (Nitrogen/Argon) to prevent oxidation or hydrolysis of trace

impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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